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Compound of Interest

Compound Name: MCPA-butyl

Cat. No.: B1675961 Get Quote

An In-depth Technical Guide to MCPA-butyl: Chemical Structure, Properties, and Analysis

Introduction
MCPA-butyl, the butyl ester of 4-chloro-2-methylphenoxyacetic acid (MCPA), is a selective,

systemic phenoxy herbicide with a long history of use in agriculture for the post-emergence

control of broadleaf weeds in various cereal crops, grasslands, and turf.[1][2] As a member of

the synthetic auxin family of herbicides, its efficacy is rooted in its ability to mimic natural plant

growth hormones, leading to uncontrolled and fatal growth in susceptible dicotyledonous

species while leaving monocotyledonous crops largely unharmed.[3][4] This guide provides a

comprehensive technical overview of MCPA-butyl, intended for researchers, chemists, and

professionals in the agrochemical and environmental science fields. We will delve into its

chemical structure, physicochemical properties, synthesis, mechanism of action, analytical

methodologies, and its environmental and toxicological profile.

Chemical Identity and Structure
A precise understanding of the molecular identity is foundational to exploring the chemistry and

biological activity of MCPA-butyl.

Nomenclature and Identification: The compound is systematically identified across different

chemical conventions.

Preferred IUPAC Name: butyl (4-chloro-2-methylphenoxy)acetate[1][5]

CAS Name: butyl 2-(4-chloro-2-methylphenoxy)acetate[1][5]
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CAS Registry Number: 1713-12-8[5][6]

EC Number: 216-989-9[1]

Common Synonyms: MCPA butyl ester, MCP butyl ester[6][7]

Molecular Formula and Weight: The elemental composition and mass are key identifiers.

Molecular Formula: C₁₃H₁₇ClO₃[1][7][8]

Molecular Weight: 256.73 g/mol [6][8]

Exact Mass: 256.0866 Da[6][7]

Structural Representation: The arrangement of atoms defines the molecule's properties and

interactions.

Canonical SMILES: CCCCOC(=O)COC1=C(C=C(C=C1)Cl)C[1]

InChI Key: PKRRSPSPRIGHQE-UHFFFAOYSA-N[1][9]

InChI: InChI=1S/C13H17ClO3/c1-3-4-7-16-13(15)9-17-12-6-5-11(14)8-10(12)2/h5-6,8H,3-

4,7,9H2,1-2H3[1][9]

The structure consists of a phenoxyacetic acid core, which is characteristic of this herbicide

class. The aromatic ring is substituted with a chlorine atom at the 4-position and a methyl group

at the 2-position. The carboxylic acid group is esterified with a butyl group. This esterification is

a critical structural feature that differentiates MCPA-butyl from its parent acid, MCPA,

influencing its solubility, volatility, and mode of entry into the plant.

Physicochemical Properties
The physical and chemical properties of MCPA-butyl dictate its environmental behavior,

formulation type, and biological uptake. As an ester, its properties differ significantly from the

parent acid, MCPA. Ester forms are generally less soluble in water and more soluble in organic

solvents, which enhances their ability to penetrate the waxy cuticle of plant leaves.[10]
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Property Value Source

Physical State Solid powder [6]

Molecular Formula C₁₃H₁₇ClO₃ [1][7]

Molecular Weight 256.73 g/mol [6]

Water Solubility

Low solubility; esters are

generally less soluble than the

parent acid.[3][10]

[3][10]

Solubility in Organic Solvents

Soluble in DMSO.[6] Generally

soluble in most organic

solvents.

[6]

LogP (Octanol-Water Partition

Coefficient)
4.05 (Predicted)

Vapor Pressure

Data not readily available for

butyl ester. Parent MCPA acid

is 0.4 mPa at 20°C.[11]

[11]

CAS Registry Number 1713-12-8 [5][7]

The high predicted LogP value of 4.05 indicates that MCPA-butyl is significantly lipophilic.[12]

This property is crucial for its herbicidal efficacy, as it facilitates the absorption through the lipid-

rich leaf cuticle. However, this also suggests a potential for bioaccumulation in fatty tissues of

organisms. The low water solubility makes it suitable for formulation as an emulsifiable

concentrate (EC), which forms an emulsion when mixed with water for spraying.[1]

Synthesis and Manufacturing
MCPA-butyl is synthesized from its parent acid, MCPA ((4-chloro-2-methylphenoxy)acetic

acid). The general and most common industrial method is the direct esterification of MCPA with

n-butanol.

General Synthesis Pathway: The synthesis is a classic Fischer esterification reaction. MCPA is

reacted with an excess of n-butanol in the presence of a strong acid catalyst, such as sulfuric
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acid. The reaction is typically heated to drive the equilibrium towards the product side by

removing the water formed during the reaction.

(4-chloro-2-methylphenoxy)acetic acid + n-butanol ⇌ butyl (4-chloro-2-methylphenoxy)acetate

+ water

The parent MCPA itself is synthesized by reacting 2-methyl-4-chlorophenol with chloroacetic

acid in the presence of a base.[3]

Below is a diagram illustrating the logical workflow for the synthesis of MCPA-butyl.
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Synthesis of MCPA (Parent Acid)
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Esterification Reactor

n-Butanol Acid Catalyst (e.g., H₂SO₄)

MCPA-butyl (Crude)

Fischer Esterification

Purification

Final Product: MCPA-butyl
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Caption: Workflow for the synthesis of MCPA-butyl from starting materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b1675961?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Laboratory-Scale Synthesis of MCPA-butyl

Reactant Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, add MCPA (1 equivalent), n-butanol (3-4 equivalents), and a catalytic amount of

concentrated sulfuric acid (e.g., 0.05 equivalents). Add a suitable solvent like toluene to aid

in the azeotropic removal of water.

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap. Monitor the reaction progress by observing the amount of

water collected or by using Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete (no more water is collected), cool the mixture to

room temperature.

Neutralization: Transfer the mixture to a separatory funnel and wash it with a saturated

sodium bicarbonate solution to neutralize the acidic catalyst. Wash subsequently with brine.

Extraction: Dry the organic layer over anhydrous sodium sulfate and filter.

Purification: Remove the solvent and excess n-butanol under reduced pressure using a

rotary evaporator. The resulting crude product can be further purified by vacuum distillation

or column chromatography to yield pure MCPA-butyl.

Mechanism of Action
MCPA-butyl, like all phenoxy herbicides, functions as a synthetic auxin.[1][3] It mimics the

natural plant hormone indole-3-acetic acid (IAA), but unlike IAA, it is not readily metabolized by

plants. This leads to a persistent and overwhelming hormonal signal.

Cellular and Physiological Effects: Upon absorption, MCPA-butyl is rapidly hydrolyzed to the

active parent acid, MCPA, within the plant tissues. MCPA then translocates to the meristematic

tissues (areas of active growth).[13] Its primary mode of action involves:

Disruption of Nucleic Acid and Protein Synthesis: It causes abnormal increases in cell

division and elongation.
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Uncontrolled Growth: The hormonal imbalance leads to unsustainable growth, resulting in

symptoms like stem twisting (epinasty), leaf cupping, and callus formation.

Vascular System Blockage: The uncontrolled cell proliferation can crush the phloem and

xylem, disrupting the transport of water and nutrients.

Plant Death: Ultimately, the plant dies from a combination of nutrient starvation, metabolic

disruption, and physical damage to its transport systems.

This mode of action is particularly effective against broadleaf (dicot) plants. Grasses

(monocots) are generally more tolerant due to differences in their vascular structure,

metabolism, and ability to translocate the herbicide.[4]

MCPA-butyl
(Applied to Leaf) Hydrolysis in Plant TissuePenetrates Cuticle MCPA (Active Acid) Translocation to Meristems Binding to Auxin Receptors Abnormal Gene ExpressionMimics Auxin Uncontrolled Cell

Division & Elongation Vascular Tissue Disruption Inhibition of Photosynthesis
& Nutrient Transport Plant Death

Click to download full resolution via product page

Caption: Simplified mechanism of action for MCPA-butyl in susceptible plants.

Analytical Methodologies
Accurate quantification of MCPA-butyl and its primary metabolite, MCPA, in environmental and

biological samples is critical for regulatory monitoring and research. The standard approach

involves solvent extraction followed by chromatographic analysis.

Workflow for Analysis of MCPA-butyl in Soil:
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1. Soil Sample Collection
(e.g., 10g)

2. Extraction
(e.g., Acetonitrile/Water)

Homogenize

3. Centrifugation & Filtration

4. Solid Phase Extraction (SPE)
(Cleanup & Concentration)

Supernatant

5. Elution

6. Solvent Evaporation
& Reconstitution

7. GC-MS or LC-MS/MS Analysis

Final Extract

8. Quantification
(Using calibration curve)

Click to download full resolution via product page

Caption: General workflow for the analysis of MCPA-butyl from a soil matrix.
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Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Sample Preparation (Water):

Acidify a 1 L water sample to pH < 2 with sulfuric acid to ensure MCPA is in its protonated

form.

Perform a liquid-liquid extraction using a nonpolar solvent like dichloromethane (DCM).

Dry the DCM extract over anhydrous sodium sulfate.

Concentrate the extract to a small volume.

Derivatization (for MCPA analysis):

Since the parent acid MCPA is not volatile enough for GC analysis, it must be derivatized.

A common method is esterification with diazomethane or BF₃/methanol to form MCPA-

methyl ester. MCPA-butyl can be analyzed directly.

GC-MS Analysis:

Injector: Splitless mode, 250°C.

Column: A nonpolar or mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25

µm).

Oven Program: Start at 70°C, ramp to 280°C.

Mass Spectrometer: Electron Ionization (EI) mode at 70 eV. Monitor characteristic ions for

quantification (e.g., for MCPA-butyl, monitor ions resulting from fragmentation of the

molecule).

Quantification:

Prepare a calibration curve using certified reference standards of MCPA-butyl.

Use an internal standard for improved accuracy.
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This method allows for sensitive and selective detection of MCPA-butyl and its acid metabolite

in various environmental matrices.[14]

Environmental Fate and Ecotoxicology
The environmental impact of a pesticide is determined by its persistence, mobility, and toxicity

to non-target organisms.

Degradation Pathways: MCPA-butyl is not persistent in the environment. Its fate is primarily

governed by two processes:

Hydrolysis: The ester linkage is susceptible to chemical and biological hydrolysis in soil and

water, rapidly converting MCPA-butyl back to its parent acid, MCPA. The environmental fate

is therefore largely that of MCPA.

Microbial Degradation: MCPA is readily degraded by soil microorganisms.[3][15] The half-life

in soil can range from 7 to 60 days, depending on conditions like temperature, moisture, and

microbial activity.[15][16] The primary degradation product of MCPA is 4-chloro-2-

methylphenol (MCP).[3]

Photodegradation: MCPA can undergo photodegradation when exposed to sunlight,

particularly in water, but this is a less dominant pathway in soil where the compound is

shielded from light.[14][15]
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Caption: Environmental degradation pathways of MCPA-butyl.

Mobility: The parent acid MCPA has a low soil organic carbon-water partition coefficient (Koc),

indicating it is not strongly adsorbed to soil particles and has the potential to be mobile in soil.

[14][17] This creates a potential risk of leaching into groundwater, although its rapid

degradation often mitigates this risk.[16]

Ecotoxicology: MCPA and its esters exhibit varying levels of toxicity to non-target organisms.

Generally, the ester forms are more toxic to aquatic organisms than the salt or acid forms

because their lipophilicity allows for easier absorption across gills.[13]
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Organism Group Toxicity of MCPA Notes

Aquatic Invertebrates Relatively non-toxic [13]

Fish Slightly to moderately toxic Ester forms are more toxic.[13]

Aquatic Plants/Algae Highly toxic
As expected for a herbicide.

[13]

Birds Relatively less toxic [3]

Bees Low toxicity
Not considered a significant

risk.

Mammals Moderately toxic [3]

Toxicological Profile
Human Health: MCPA-butyl is rapidly absorbed and hydrolyzed to MCPA in the body. MCPA is

then quickly excreted, primarily in the urine, with little accumulation.[14]

Acute Toxicity: The acute oral LD₅₀ for the parent MCPA in rats is reported to be around 700

mg/kg body weight, classifying it as moderately toxic.[14] Acute poisoning can cause

symptoms such as nausea, vomiting, and muscle weakness.[18]

Chronic Toxicity: Long-term exposure studies have identified the kidney and liver as potential

target organs.[14]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

chlorophenoxy herbicides as a group as "possibly carcinogenic to humans" (Group 2B),

based on limited evidence in humans. However, carcinogenicity studies on MCPA in rats and

mice have not shown it to be carcinogenic.[14]

Reproductive and Developmental Toxicity: Studies have not found evidence of reproductive

toxicity, and developmental effects were only observed at doses that were also toxic to the

mother.[14]

The World Health Organization (WHO) has established a guideline value of 2 µg/L for MCPA in

drinking water.[15]
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Conclusion
MCPA-butyl remains a relevant herbicide due to its cost-effectiveness and selective control of

broadleaf weeds. Its chemical properties, particularly its ester linkage, are key to its formulation

and mode of entry into target plants. While effective, its use necessitates a thorough

understanding of its environmental fate and toxicological profile. The rapid hydrolysis of MCPA-
butyl to MCPA means its environmental impact is largely dictated by the behavior of the parent

acid, which is characterized by rapid microbial degradation but potential soil mobility. Future

research should continue to focus on integrated weed management strategies to minimize

reliance on single-mode-of-action herbicides and to further characterize the degradation

pathways in diverse environmental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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